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For Researchers, Scientists, and Drug Development Professionals

Introduction
Glycofurol, also known as tetrahydrofurfuryl alcohol polyethylene glycol ether, is a versatile

solvent widely employed in the pharmaceutical industry.[1][2][3][4] Its primary application lies in

the formulation of parenteral, topical, and intranasal drug products, where it serves to dissolve

poorly water-soluble active pharmaceutical ingredients (APIs).[2][3][4][5] The unique chemical

structure of glycofurol, possessing both a hydrophilic polyoxyethylene chain and a more

lipophilic tetrahydrofurfuryl moiety, imparts a broad range of miscibility with both polar and non-

polar solvents. This technical guide provides an in-depth analysis of the solubility

characteristics of glycofurol in water and a variety of organic solvents, complete with

quantitative data where available, and detailed experimental protocols for solubility

determination.

Physicochemical Properties of Glycofurol
A clear, colorless to faintly yellow, almost odorless liquid, glycofurol is characterized by a bitter

taste and imparts a warm sensation on the tongue.[1][6] Its key physicochemical properties are

summarized in the table below.
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Property Value

CAS Number 31692-85-0

Appearance Clear, colorless liquid

Density 1.09 g/mL at 25 °C

Refractive Index n20/D 1.462

Boiling Point 80-100 °C

Storage Store below +30°C

Solubility of Glycofurol
The solubility of glycofurol is a critical parameter in formulation development, influencing drug

loading, stability, and bioavailability. This section details its solubility in water and various

organic solvents.

Solubility in Water
Glycofurol is readily soluble in water.[1] It is reported to be miscible with water in all

proportions, although the formation of a cloudy solution has been noted in some instances.[6]

One source quantifies the aqueous solubility of glycofurol as 3420 g/L.[1][4] This high

aqueous solubility is attributed to the presence of the hydrophilic hydroxyl group and the ether

linkages in its structure, which can form hydrogen bonds with water molecules.

Solubility in Organic Solvents
Glycofurol exhibits a wide range of solubility in organic solvents, a property that makes it a

versatile cosolvent in pharmaceutical formulations. The available solubility data is summarized

in the table below. It is important to note that much of the available data is qualitative. For

precise formulation work, experimental determination of solubility in the specific solvent system

of interest is recommended.
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Solvent Solubility

Alcohols

Ethanol (95%) Miscible in all proportions[6]

Methanol Slightly Soluble (sonication may be required)[3]

Propan-2-ol Miscible in all proportions[6]

Polyols

Glycerin Miscible in all proportions[6]

Polyethylene Glycol 400 Miscible in all proportions[6]

Chlorinated Solvents

Chloroform Sparingly Soluble[3]

Ethers

Isopropyl Ether Immiscible[6]

Hydrocarbons

Petroleum Ether Immiscible[6]

Oils

Arachis Oil Immiscible[6]

Castor Oil Miscible (though cloudiness may occur)[6]

Experimental Protocol for Determining Glycofurol
Solubility
The following section outlines a detailed methodology for the experimental determination of the

solubility of glycofurol in a given solvent. This protocol is based on the principle of the shake-

flask method, a reliable technique for determining thermodynamic solubility.

Materials and Equipment
Glycofurol (pharmaceutical grade)
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Solvent of interest (analytical grade or higher)

Analytical balance (readable to 0.1 mg)

Volumetric flasks (Class A)

Glass vials with screw caps (e.g., 20 mL scintillation vials)

Orbital shaker or wrist-action shaker with temperature control

Centrifuge

Syringes and syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis or Refractive Index) or Gas Chromatography (GC) system

Pipettes and general laboratory glassware

Experimental Workflow
The overall workflow for determining the solubility of glycofurol is depicted in the following

diagram.
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1. Preparation

2. Equilibration

3. Separation

4. Quantification

Preparation of Glycofurol-Solvent Mixtures

Equilibration

Incubate at controlled temperature

Phase Separation

Separate excess solute

Quantification

Analyze supernatant

Data Analysis

Calculate solubility

Add excess Glycofurol to solvent in a vial

Tightly cap the vial

Place vials in a shaker at a constant temperature

Agitate for a sufficient time (e.g., 24-48 hours)

Allow vials to stand to let undissolved Glycofurol settle

Centrifuge if necessary

Withdraw an aliquot of the supernatant using a syringe

Filter the aliquot through a syringe filter

Dilute the filtered supernatant with a suitable solvent

Analyze the diluted sample by HPLC or GC

Determine the concentration against a standard curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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